Cas no 13122-33-3 (Benzene-d, 4-bromo-)
Benzene-d, 4-bromo- structure
Product Name:Benzene-d, 4-bromo-
CAS No:13122-33-3
MF:C6H5Br
MW:158.014062643051
CID:205648
PubChem ID:12204136
Update Time:2025-04-19
Benzene-d, 4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzene-d, 4-bromo-
- 1-bromo-4-deuteriobenzene
- 4-Deuteriobromobenzene
- Benzene-d,p-bromo- (7CI,8CI)
- Bromobenzene-4-d1
- p-Bromobenzene-d
- 4-Bromobenzene-d
- p-deuterobromobenzene
- AT39548
- 1-Bromo(4-~2~H)benzene
- 13122-33-3
- SCHEMBL19168972
- DTXSID60927128
- Bromobenzene (4 D)
- 1-BROMOBENZENE-4-D
-
- MDL: MFCD12922668
- Inchi: 1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H/i1D
- InChI Key: QARVLSVVCXYDNA-MICDWDOJSA-N
- SMILES: BrC1C=CC([2H])=CC=1
Computed Properties
- Exact Mass: 157.96999
- Monoisotopic Mass: 156.964
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0A^2
Experimental Properties
- PSA: 0
Benzene-d, 4-bromo- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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